Cas no 164262-42-4 ((S)-Ethyl 2-amino-2-ethylhexanoate)

(S)-Ethyl 2-amino-2-ethylhexanoate structure
164262-42-4 structure
Product Name:(S)-Ethyl 2-amino-2-ethylhexanoate
CAS No:164262-42-4
MF:C10H21NO2
MW:187.27924323082
CID:110419
PubChem ID:9990007
Update Time:2025-04-18

(S)-Ethyl 2-amino-2-ethylhexanoate Chemical and Physical Properties

Names and Identifiers

    • (S)-Ethyl 2-amino-2-ethylhexanoate
    • (S)‐2‐AMINO‐2‐ETHYLHEXANOIC ACID ETHYL ESTER
    • L-Norleucine, 2-ethyl-,ethyl ester
    • (S)-2-Amino-2-ethylhexanoic acid ethyl ester
    • (S)-Beg-OEt
    • A80205
    • AG-E-14081
    • CTK4D1768
    • ethyl ((s)-2-amino-2-ethyl (hexanoate
    • ethyl (S)-2-amino-2-ethylhexanoate
    • ethyl (S)-2-butyl-2-ethylglycinate
    • FT-0693307
    • KB-50625
    • AKOS006294446
    • DTXSID60433739
    • Ethyl(S)-2-amino-2-ethylhexanoate
    • MFCD05663536
    • Ethyl 2-ethyl-L-norleucinate
    • 164262-42-4
    • ethyl (2S)-2-amino-2-ethylhexanoate
    • MDL: MFCD05663536
    • Inchi: 1S/C10H21NO2/c1-4-7-8-10(11,5-2)9(12)13-6-3/h4-8,11H2,1-3H3/t10-/m0/s1
    • InChI Key: PUFPKUWTAGCFPT-JTQLQIEISA-N
    • SMILES: O(CC)C([C@](CC)(CCCC)N)=O

Computed Properties

  • Exact Mass: 187.15733
  • Monoisotopic Mass: 187.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.32
  • LogP: 2.54750
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